Cas no 2229507-08-6 (3-(2-fluoro-3-nitrophenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(2-fluoro-3-nitrophenyl)methylpyrrolidin-3-ol
• CAS No: 2229507-08-6
• MF: C₁₁H₁₃FN₂O₃
• MW: 240.230926275253
• CID: 6441176
• PubChem ID: 165880924
• Update Time: 2025-05-19

3-(2-fluoro-3-nitrophenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-3-nitrophenyl)methylpyrrolidin-3-ol
• 2229507-08-6
• 3-[(2-fluoro-3-nitrophenyl)methyl]pyrrolidin-3-ol
• EN300-1793198

• Inchi： 1S/C11H13FN2O3/c12-10-8(2-1-3-9(10)14(16)17)6-11(15)4-5-13-7-11/h1-3,13,15H,4-7H2
• InChI Key： MCKRYDVAZVGXBF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CC1(CNCC1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.09102044g/mol
• Monoisotopic Mass: 240.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.1Ų

Additional information on 3-(2-fluoro-3-nitrophenyl)methylpyrrolidin-3-ol

Professional Introduction to 3-(2-fluoro-3-nitrophenyl)methylpyrrolidin-3-ol (CAS No: 2229507-08-6)

3-(2-fluoro-3-nitrophenyl)methylpyrrolidin-3-ol, identified by its CAS number 2229507-08-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive study for potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro and nitro substituent on the phenyl ring, combined with the pyrrolidinyl backbone, contribute to its unique chemical and biological behavior.

The significance of 3-(2-fluoro-3-nitrophenyl)methylpyrrolidin-3-ol lies in its potential as a building block for the development of novel drugs. The fluoro group is known to enhance metabolic stability and binding affinity, while the nitro group can serve as a pharmacophore for various biological targets. These attributes make this compound a valuable candidate for further exploration in drug discovery pipelines.

In recent years, there has been a surge in research focused on the synthesis and characterization of heterocyclic compounds with pharmaceutical relevance. Among these, pyrrolidines have emerged as a privileged scaffold due to their versatility and biological activity. The incorporation of functional groups such as fluoro and nitro into pyrrolidine derivatives has opened new avenues for developing drugs with improved efficacy and selectivity.

The synthesis of 3-(2-fluoro-3-nitrophenyl)methylpyrrolidin-3-ol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are crucial for producing compounds with the desired stereochemical purity, which is often essential for their biological activity.

The pharmacological profile of 3-(2-fluoro-3-nitrophenyl)methylpyrrolidin-3-ol has been the focus of numerous preclinical studies. Initial investigations suggest that this compound exhibits promising activities against various targets, including enzymes and receptors involved in inflammatory responses and cancer progression. The fluoro and nitro strong> substituents are believed to play critical roles in modulating these interactions, thereby influencing the compound's pharmacological effects.

In particular, the presence of the < strong>nitro strong >group has been associated with potent anti-inflammatory properties. Nitroaromatic compounds have been extensively studied for their ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. The structural motif of 3-(2-< strong >fluoro -3-nitrophenyl strong >)< strong >methylpyrrolidin -3 -ol strong > aligns well with this pharmacophore, suggesting potential therapeutic benefits in conditions characterized by excessive inflammation.

Furthermore, the pyrrolidinyl backbone is known to enhance oral bioavailability and tissue distribution, making this compound an attractive candidate for systemic administration. Preclinical studies have demonstrated that derivatives of pyrrolidine exhibit favorable pharmacokinetic profiles, which are essential for achieving therapeutic efficacy without significant side effects.

The integration of computational chemistry and molecular modeling techniques has accelerated the discovery process for 3-(2-fluoro -3-nitrophenyl strong >)< strong >methylpyrrolidin -3 -ol strong >and related compounds. By leveraging these tools, researchers can predict binding affinities, optimize molecular structures, and identify potential lead candidates with high precision. This approach has significantly reduced the time and resources required for drug development, enabling faster translation from laboratory findings to clinical applications.

The role of 3-(2-fluoro -3-nitrophenyl strong >)< strong >methylpyrrolidin -3 -ol strong > in oncology research is particularly noteworthy. Emerging evidence suggests that this compound can modulate signaling pathways involved in cancer cell proliferation and survival. The ability to interfere with these pathways holds promise for developing novel anticancer agents that target specific molecular mechanisms underlying tumor growth.

In conclusion, 3-(2-fluoro -3-nitrophenyl strong >)< strong >methylpyrrolidin -3 -ol strong > represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with promising preclinical data, position it as a valuable compound for further investigation in drug discovery. As research continues to uncover new therapeutic applications, this molecule is poised to play a crucial role in developing innovative treatments for various diseases.